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Compound of Interest

Compound Name: Bromoethane-2-13C

CAS No.: 117890-45-6

Cat. No.: B047612

Get Quote

For the diligent researcher, the lifecycle of a chemical extends far beyond the reaction vessel.

The responsible management and disposal of laboratory reagents are paramount to ensuring

personnel safety, environmental integrity, and regulatory compliance. This guide provides an in-

depth, procedural framework for the proper disposal of Bromoethane-2-13C, a stable isotope-

labeled compound. By understanding the chemical's inherent properties and the logic behind

disposal protocols, you can establish a self-validating system of safety within your laboratory.

Foundational Knowledge: Understanding the Hazard
Profile
Bromoethane-2-13C shares the same fundamental chemical hazards as its unlabeled

counterpart, bromoethane (also known as ethyl bromide). The presence of the stable, non-

radioactive ¹³C isotope does not alter its chemical reactivity or toxicity, and therefore, no

radiological precautions are required for its disposal.[1] The disposal protocol is dictated

entirely by its chemical nature.

Bromoethane is classified as a hazardous substance for multiple reasons:
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High Flammability: It is a highly flammable liquid and vapor, with a low flash point, meaning it

can ignite at ambient temperatures.[2][3] Vapors are heavier than air and can travel to distant

ignition sources.[4]

Acute Toxicity: It is harmful if swallowed or inhaled, causing narcotic effects such as

dizziness, headache, and unconsciousness at high concentrations.[5][6]

Carcinogenicity: Bromoethane is suspected of causing cancer (GHS Category 2).[2][3]

Environmental Hazard: It is recognized as a substance that harms the environment by

contributing to the destruction of the ozone layer.[7][8]

As a brominated organic compound, it falls under the specific waste category of halogenated

organic waste.[9] This classification is critical because halogenated solvents require different,

often more complex and costly, disposal methods than non-halogenated solvents, typically

high-temperature incineration.[10] Mixing these waste streams leads to improper disposal and

significantly increases costs.[11]

Property Value Source

CAS Number
74-96-4 (for unlabeled

Bromoethane)
[2]

Molecular Formula C₂H₅Br [7]

Appearance
Colorless liquid with a

characteristic ethereal odor
[4][6]

Boiling Point 38.4 °C (101.1 °F) [4]

Flash Point -20 °C (-4 °F) - closed cup [2]

GHS Hazard Statements
H225, H302, H332, H351,

H420
[2][7]

UN Number UN 1891 [12]

The Disposal Workflow: A Step-by-Step Protocol
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This protocol ensures that Bromoethane-2-13C waste is handled safely from the point of

generation to its final removal from the laboratory.

Before handling the waste, ensure you are equipped with the appropriate Personal Protective

Equipment (PPE). The causality here is direct: preventing exposure via inhalation, skin contact,

and eye contact is the first line of defense against the chemical's toxic and irritant properties.[6]

Ventilation: Always handle Bromoethane-2-13C and its waste within a certified chemical

fume hood to prevent the accumulation of flammable and toxic vapors.[5]

Gloves: Wear nitrile gloves.[13] If significant handling is expected, consider double-gloving or

using a more resistant material.

Eye Protection: Chemical safety goggles are mandatory. For larger volumes (>500 mL), a

face shield worn over goggles is recommended.[13]

Lab Coat: A flame-resistant lab coat should be worn to protect from splashes.

This is the most crucial step in the process. Improper segregation can contaminate entire

drums of solvent waste, leading to significant disposal challenges and costs.

Designate a Halogenated Waste Stream: Bromoethane-2-13C waste must be collected in a

container designated exclusively for halogenated organic solvents.[9][11]

Avoid Mixing: Under no circumstances should this waste be mixed with non-halogenated

solvents (e.g., acetone, hexane, ethanol), aqueous waste, acids, or bases.[11][13] Mixing

can lead to dangerous reactions and violates regulatory disposal requirements.

The integrity of the waste container is essential for preventing leaks and vapor escape.

Material Compatibility: Use a container made of a material compatible with bromoethane.

The original reagent bottle is often the best choice.[14] Glass or a suitable chemically

resistant polymer container is appropriate. Do not use metal containers that can be corroded

by halogenated compounds.

Condition: The container must be in good condition, free of cracks, and have a secure, tight-

fitting lid.[14][15]
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Vapor-Tight Seal: The container must be kept closed at all times except when actively adding

waste.[13] This is a regulatory requirement and is critical for preventing the release of

flammable and toxic vapors into the laboratory.

Clear and accurate labeling is a non-negotiable regulatory requirement (EPA/RCRA) and is

vital for the safety of all laboratory personnel and waste handlers.[13]

Your waste label must include:

The words "Hazardous Waste".[11]

The full chemical name: "Bromoethane-2-13C". Do not use abbreviations or chemical

formulas.[13]

An accurate list of all components and their approximate percentages if it is a mixed waste

stream (e.g., "Bromoethane-2-13C (~10%) in Dichloromethane (~90%)").

Appropriate GHS hazard pictograms: Flammable (GHS02), Health Hazard (GHS08), and

Harmful (GHS07).[3][12]

Label the container before adding the first drop of waste.[13]

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) pending

pickup.

Location: Store the waste container in a well-ventilated area, away from heat, sparks, open

flames, or any other ignition sources.[5][7] A designated, properly vented cabinet for

flammable liquids is ideal.

Secondary Containment: Place the waste container inside a secondary containment bin or

tray to contain any potential leaks or spills.[14][16] The secondary container must be large

enough to hold the entire volume of the primary container.

Segregation in Storage: Ensure the halogenated waste container is physically segregated

from incompatible materials, particularly strong bases and oxidants.[4][8]
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Laboratory personnel are responsible for the waste "from cradle to grave," but final disposal

must be handled by professionals.

Contact EHS: Do not pour this chemical down the drain.[11][17] When your waste container

is nearly full or has been accumulating for a set period (defined by your institution's policies),

contact your facility's Environmental Health & Safety (EHS) department to arrange for a

waste pickup.

Professional Disposal: Your EHS office will work with a licensed hazardous waste disposal

company. The standard and accepted disposal method for halogenated organic waste like

Bromoethane-2-13C is high-temperature incineration in a facility equipped with appropriate

scrubbers and afterburners to neutralize hazardous combustion byproducts.[9][18]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Bromoethane-2-13C.
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Preparation & Assessment

In-Lab Handling & Segregation

Accumulation & Storage

Final Disposal

Waste Generation
(Bromoethane-2-13C)
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Assess Hazards
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HALOGENATED ORGANIC WASTE

Step 3: Select Compatible,
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Correct Stream
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Waste Stream
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(AVOID)

Step 4: Affix Hazardous Waste Label
(Full Name, Hazards, Components)

Step 5: Store in SAA
(Secondary Containment, Away from Ignition)

Keep Container Lid
Tightly Closed

Step 6: Schedule Pickup with
Environmental Health & Safety (EHS)

Container Full or
Time Limit Reached

Disposal via High-Temperature
Incineration by Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for Bromoethane-2-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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